Cas no 88176-57-2 (1,3-Cyclohexanedione, 5-(2,4,6-trichlorophenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(2,4,6-trichlorophenyl)-
• CAS No: 88176-57-2
• MF: C₁₂H₉Cl₃O₂
• MW: 291.5576608181
• CID: 642003
• PubChem ID: 52938960
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(2,4,6-trichlorophenyl)-
• 5-(2,4,6-trichlorophenyl)cyclohexane-1,3-dione
• 88176-57-2
• DTXSID00680644
• SCHEMBL12676488
• CHEMBL1938998

• Inchi： 1S/C12H9Cl3O2/c13-7-3-10(14)12(11(15)4-7)6-1-8(16)5-9(17)2-6/h3-4,6H,1-2,5H2
• InChI Key： VHLADAWLMQCFPD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1CC(CC(C1)=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 289.966813g/mol
• Monoisotopic Mass: 289.966813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų